Cas no 1807150-80-6 (2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile)

• Product Name: 2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile
• CAS No: 1807150-80-6
• MF: C₉H₅F₂N₃O
• MW: 209.152308225632
• CID: 4873044
• Update Time: 2025-06-20

2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile

• Inchi： 1S/C9H5F2N3O/c10-9(11)7-5(1-2-12)4-14-6(3-13)8(7)15/h4,9,15H,1H2
• InChI Key： YVISFHRUAXYVMU-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)N=CC=1CC#N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.4
• Topological Polar Surface Area: 80.7

Additional information on 2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile

Introduction to 2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile (CAS No. 1807150-80-6)

2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. The compound, identified by its CAS number 1807150-80-6, belongs to the pyridine derivatives family, which is well-documented for its role in drug discovery and development. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and a hydroxyl group, makes this molecule a promising candidate for further investigation in synthetic chemistry and pharmacological studies.

The difluoromethyl group is particularly noteworthy as it is frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. This modification has been extensively studied in the context of antiviral, anticancer, and anti-inflammatory agents. In the case of 2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile, the difluoromethyl substituent may contribute to its potential utility in designing novel therapeutic agents by influencing both the electronic and steric properties of the molecule.

The cyano group at the 2-position and the acetonitrile moiety at the 5-position further enhance the complexity and reactivity of the compound. These groups can serve as versatile handles for chemical modifications, enabling the synthesis of more elaborate derivatives with tailored biological activities. For instance, the cyano group can be reduced to an amine or converted into other functional groups, while the acetonitrile moiety can participate in nucleophilic addition reactions or serve as a protecting group.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural features influence biological activity. Studies have shown that pyridine derivatives with electron-withdrawing groups, such as cyano and hydroxyl, can exhibit potent interactions with biological targets. The hydroxypyridine scaffold is particularly interesting as it mimics natural products found in plants and microorganisms known for their pharmacological properties. This structural motif has been explored in the development of kinase inhibitors, antioxidants, and antimicrobial agents.

The combination of these functional groups in 2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile suggests potential applications in multiple therapeutic areas. For example, the electron-withdrawing nature of the cyano and hydroxyl groups may enhance binding to enzymes or receptors involved in inflammatory pathways. Additionally, the difluoromethyl group could improve oral bioavailability by reducing metabolic degradation. These characteristics make this compound a valuable scaffold for medicinal chemists seeking to develop novel small-molecule drugs.

In vitro studies have begun to explore the biological profile of 2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile, focusing on its interactions with target proteins and cellular systems. Preliminary results indicate that this compound may exhibit inhibitory activity against certain enzymes implicated in cancer progression. The precise mechanism of action remains under investigation, but early data suggest that it could interfere with key signaling pathways by modulating enzyme activity or protein-protein interactions.

The synthesis of 2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful planning to achieve regioselectivity and high yields. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired pyridine core efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the molecular structure post-synthesis.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacological properties without drastic changes to their overall structure. This phenomenon has led to numerous fluorinated drugs being approved by regulatory agencies worldwide. In this context, 2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile represents an exciting opportunity to explore new therapeutic possibilities by leveraging fluorinated building blocks.

Future research directions may include exploring derivatives of 2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile through structure-activity relationship (SAR) studies to optimize its biological potency and selectivity. Additionally, computational approaches such as molecular dynamics simulations and quantum mechanical calculations could provide insights into how this compound interacts with biological targets at an atomic level. Such detailed understanding is crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The integration of machine learning algorithms into drug discovery has also shown promise in accelerating the identification of promising candidates like 2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile. By analyzing large datasets of chemical structures and biological responses, these algorithms can predict which compounds are most likely to exhibit desired pharmacological properties. This approach could streamline the process of identifying new lead compounds for further development.

In conclusion,2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile (CAS No. 1807150-80-6) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,2-Cyano-4-(difluoromethyl)-3-hydroxypyridine-5-acetonitrile is likely to play an important role in shaping future advancements in medicinal chemistry.